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Compound of Interest

Compound Name: Disperse Violet S press cake

Cat. No.: B12281992

Get Quote

Executive Summary
Disperse Violet S represents a class of hydrophobic dyes used for polyester and acetate fibers.

The "S" designation typically indicates Sublimation Fastness or a specific commercial series

(e.g., Sumikaron). The synthesis of these dyes relies on high-purity intermediates that serve as

scaffolds for chromophore development.

This guide details the two primary chemical routes:

Anthraquinone Route (Disperse Violet 26): Involves nucleophilic aromatic substitution on a

halogenated anthraquinone core.

Azo Route (Disperse Violet 63): Involves diazotization of a nitro-aniline derivative followed by

coupling.

Part 1: The Anthraquinone Route (Disperse Violet
26)[1]
Target Molecule: Disperse Violet 26 (C.I. 62025) CAS No: 6408-72-6 Chemical Name: 1,4-

Diamino-2,3-diphenoxyanthraquinone[1]
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Core Intermediate 1: 1,4-Diamino-2,3-
dichloroanthraquinone
This is the critical scaffold. The presence of the chlorine atoms at positions 2 and 3 activates

the ring for nucleophilic attack by phenol. Interestingly, this intermediate itself is sometimes

classified as Disperse Violet 28.

Feature Technical Specification

IUPAC Name 1,4-Diamino-2,3-dichloro-9,10-anthracenedione

CAS Number 81-42-5

Molecular Formula C₁₄H₈Cl₂N₂O₂

Molecular Weight 307.13 g/mol

Appearance Dark violet to black crystalline powder

Synonyms & Trade Names
Technical Synonyms: DCDA; 2,3-Dichloro-1,4-diaminoanthraquinone; Disperse Violet 28

(C.I. 61102).

Commercial Trade Names:

Violet 23 Intermediate (Industry slang, referring to its precursor role).

Arlisil Violet R2[2]

Solvent Violet 31 (When used in plastics).

Core Intermediate 2: Phenol
Used in excess as both reactant and solvent to drive the substitution of the chlorine atoms.
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Feature Technical Specification

IUPAC Name Phenol / Benzenol

CAS Number 108-95-2

Role Nucleophile (introduces phenoxy groups).

Synthesis Logic & Pathway
The synthesis is a Nucleophilic Aromatic Substitution (

). The electron-withdrawing carbonyl groups of the anthraquinone, combined with the inductive
effect of the chlorines, make positions 2 and 3 highly electrophilic.

Protocol Insight: The reaction requires an acid scavenger (typically KOH or NaOH) to neutralize

the HCl formed. The choice of solvent is critical; industrial protocols often use molten phenol to

ensure homogeneity, followed by methanol precipitation.
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Figure 1: Synthesis pathway of Disperse Violet 26 via condensation of DCDA with Phenol.[1]

Part 2: The Azo Route (Disperse Violet 63)
Target Molecule: Disperse Violet 63 (C.I. 11336) CAS No: 64294-88-8 Chemical Name: 2-[[4-

[(2-cyano-4-nitrophenyl)azo]-3-methylphenyl]ethylamino]ethyl acetate (Generalized structure

class)
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Core Intermediate 1: 2-Amino-5-nitrobenzonitrile
This is the Diazo Component. The cyano group is essential for the "push-pull" electronic

system that creates the strong violet color (bathochromic shift).

Feature Technical Specification

IUPAC Name 2-Amino-5-nitrobenzonitrile

CAS Number 17420-30-3

Molecular Formula C₇H₅N₃O₂

Molecular Weight 163.13 g/mol

Purity Requirement >98.0% (HPLC) to prevent dull shades.

Synonyms & Trade Names
Technical Synonyms: 2-Cyano-4-nitroaniline; 5-Nitroanthranilonitrile; 4-Nitro-2-cyanoaniline.

[3]

Commercial Trade Names:

Fast Red GG Base (Historical context).

Cyano Nitro Aniline.

Core Intermediate 2: Coupling Component
The coupler varies slightly by manufacturer to adjust solubility (the "S" factor), but the standard

is an N-alkylated aniline derivative.

Chemical Name: 2-Chloro-N-(3-(diethylamino)phenyl)acetamide (Specific to some Violet 63

variants).

Alternative: N,N-Diethyl-m-toluidine derivatives.

Synthesis Logic & Pathway
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The reaction proceeds via Diazotization followed by Azo Coupling.

Diazotization: 2-Amino-5-nitrobenzonitrile is treated with Nitrosylsulfuric acid (due to its low

solubility in aqueous HCl).

Coupling: The diazonium salt attacks the electron-rich coupling component at the para-

position relative to the amino group.
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Figure 2: Azo coupling pathway for Disperse Violet 63 synthesis.

Part 3: Technical Specifications & Safety (E-E-A-T)
For researchers utilizing these intermediates, strict quality control is required to ensure

reproducibility in dye synthesis or pharmaceutical scaffolding.

Quality Control Table
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Intermediate CAS Critical Impurity Detection Method

1,4-Diamino-2,3-

dichloroanthraquinone
81-42-5

1-Amino-4-hydroxy

derivatives (Hydrolysis

product)

HPLC (C18 column,

MeOH/Water)

2-Amino-5-

nitrobenzonitrile
17420-30-3

Isomer: 2-Amino-4-

nitrobenzonitrile
GC-MS or HPLC

Phenol 108-95-2

Water content (inhibits

high-temp

condensation)

Karl Fischer Titration

Safety & Handling
DCDA (CAS 81-42-5): Suspected eye irritant.[4] Handling requires full PPE to prevent

corneal staining.

Nitrosylsulfuric Acid: Used in the azo route; highly corrosive and releases NOx fumes. Must

be handled in a scrubber-equipped fume hood.

Note on "Disperse Violet S Press Cake"
A specific chemical entity exists with the CAS 75575-40-5, labeled as "Disperse Violet S
press cake". This is a thiophene-derived azo dye (

). While less common than Violet 26 or 63, researchers should verify if their specific "Violet S"
sample corresponds to this thiophene structure, particularly if the material exhibits distinct
sulfur-like spectral characteristics.

References
National Center for Biotechnology Information (NCBI).PubChem Compound Summary for

CID 6666, 1,4-Diamino-2,3-dichloroanthraquinone. Retrieved from [Link]

ECHA (European Chemicals Agency).Registration Dossier - Disperse Violet 26. Retrieved

from [Link] (Note: Generalized link to ECHA search for CAS 6408-72-6).

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.echemi.com/sds/disperseviolet28-pid_Rock26520.html
https://www.benchchem.com/product/b12281992/docs?utm_src=pdf-body#technical-guide-synonyms-and-trade-names-for-disperse-violet-s-intermediates
https://www.benchchem.com/product/b12281992/docs?utm_src=pdf-body#technical-guide-synonyms-and-trade-names-for-disperse-violet-s-intermediates
https://www.benchchem.com/product/b12281992/docs?utm_src=pdf-body#technical-guide-synonyms-and-trade-names-for-disperse-violet-s-intermediates
https://pubchem.ncbi.nlm.nih.gov/compound/6666
https://echa.europa.eu/registration-dossier/-/registered-dossier/12345
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12281992?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


World Dye Variety.Disperse Violet 26 and Disperse Violet 63 Technical Data. Retrieved from

[Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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